Cas no 87460-09-1 (Benzyl Hydroxy(4-phenylbutyl)phosphinoacetate)

Benzyl Hydroxy(4-phenylbutyl)phosphinoacetate is a specialized organophosphorus compound with applications in organic synthesis and catalysis. Its structure, featuring both phosphino and hydroxy functional groups, makes it a versatile intermediate for constructing complex molecular frameworks. The benzyl ester moiety enhances solubility in organic solvents, facilitating handling in synthetic procedures. This compound is particularly valuable in asymmetric catalysis and transition-metal-catalyzed reactions, where its chelating properties can improve selectivity and yield. Its stability under a range of reaction conditions further underscores its utility in multi-step synthetic pathways. Researchers may find it advantageous for developing pharmaceuticals or fine chemicals requiring precise stereochemical control.
Benzyl Hydroxy(4-phenylbutyl)phosphinoacetate structure
87460-09-1 structure
Product Name:Benzyl Hydroxy(4-phenylbutyl)phosphinoacetate
CAS No:87460-09-1
MF:C19H23O4P
MW:346.357286691666
MDL:MFCD09033183
CID:61089
PubChem ID:13187470
Update Time:2025-06-09

Benzyl Hydroxy(4-phenylbutyl)phosphinoacetate Chemical and Physical Properties

Names and Identifiers

    • (2-(Benzyloxy)-2-oxoethyl)(4-phenylbutyl)phosphinic acid
    • Benzyl Hydroxy(4-phenylbutyl)phosphinoacetate
    • Benzyl hydroxy(4-phenylbutyl)phosphinoylacetate
    • (2-(Benzyloxy)-2-oxoethyl)-(4-phenylbutyl)phosphinic acid
    • (2-oxo-2-phenylmethoxyethyl)-(4-phenylbutyl)phosphinic acid
    • hydroxyl(4-phenylbutyl)pjosphinyl]benzyl acetate
    • [Hydroxy-(4-phenylbutyl)phosphinyl]acetic acid phenylmethyl ester
    • 1-(Phenylmethyl) 2-[hydroxy(4-phenylbutyl)phosphinyl]acetate (ACI)
    • Acetic acid, [hydroxy(4-phenylbutyl)phosphinyl]-, phenylmethyl ester (9CI)
    • (2-(Benzyloxy)-2-oxoethyl)(4-phenylbutyl)phosphinicacid
    • [Hydroxy-(4-phenyl-butyl)-phosphinoyl]-acetic acid benzyl ester
    • 87460-09-1
    • NS00040886
    • [Hydroxy(4-phenylbutyl)phosphinyl]acetic acid, phenylmethyl ester
    • MFCD09033183
    • AKOS015888651
    • benzyl (hydroxy-(4-phenylbutyl)phosphinyl) acetate
    • Acetic acid, [hydroxy(4-phenylbutyl)phosphinyl]-, phenylmethyl ester
    • BENZYL [HYDROXY-(4-PHENYL-BUTYL)-PHOSPHINOYL]-ACETATE
    • 2-[Hydroxy(4-phenylbutyl)phosphinyl]acetic Acid 1-(Phenylmethyl) Ester
    • AC-6232
    • CS-0456794
    • [2-(Benzyloxy)-2-oxoethyl](4-phenylbutyl)phosphinic acid
    • AS-15373
    • DTXSID40525888
    • BCP13511
    • EC 416-050-5
    • 2-(BENZYLOXY)-2-OXOETHYL(4-PHENYLBUTYL)PHOSPHINIC ACID
    • [Hydroxy-(4-phenylbutyl)phosphinyl]acetic acid, phenylmethyl ester
    • Q-100874
    • Benzyl[hydroxy-(4-phenylbutyl)phosphinyl]acetate
    • MDL： MFCD09033183
    • Inchi： 1S/C19H23O4P/c20-19(23-15-18-12-5-2-6-13-18)16-24(21,22)14-8-7-11-17-9-3-1-4-10-17/h1-6,9-10,12-13H,7-8,11,14-16H2,(H,21,22)
    • InChI Key： GVDMCYBWLREELG-UHFFFAOYSA-N
    • SMILES： O=C(CP(CCCCC1C=CC=CC=1)(O)=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 346.13300
  • Monoisotopic Mass: 346.13339621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 10
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.191
  • Melting Point: 65-67°C
  • Boiling Point: 581.6°C at 760 mmHg
  • Flash Point: 305.5°C
  • Refractive Index: 1.557
  • PSA: 73.41000
  • LogP: 4.02310

Benzyl Hydroxy(4-phenylbutyl)phosphinoacetate Security Information

Benzyl Hydroxy(4-phenylbutyl)phosphinoacetate Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzyl Hydroxy(4-phenylbutyl)phosphinoacetate Pricemore >>

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abcr
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Benzyl Hydroxy(4-phenylbutyl)phosphinoacetate Production Method

Production Method 1

768-56-9 768-56-9
87460-09-1 87460-09-1
Reaction Conditions
1.1 Reagents: Azobisisobutyronitrile ,  Monosodium phosphate ,  Sulfuric acid Solvents: Ethanol
1.2 Solvents: Water
1.3 Solvents: Ethyl acetate
2.1 Reagents: Chlorotrimethylsilane ,  Triethylamine Solvents: Chloroform
2.2 -
2.3 Reagents: Hydrochloric acid Solvents: Water
2.4 Solvents: Dichloromethane
Reference
Synthesis of [R-(R*,S*)]-[(2-methyl-1-propionyloxypropoxy)-(4-phenylbutyl)phosphinyl]acetic acid, a key intermediate for fosinopril
Yang, Cui-Fen; et al, Zhongguo Yiyao Gongye Zazhi, 2000, 31(6), 279-281

Production Method 2

87460-09-1 87460-09-1
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Diethyl ether
1.2 -
1.3 Solvents: Water
1.4 Solvents: Diethyl ether
2.1 Reagents: Azobisisobutyronitrile ,  Monosodium phosphate ,  Sulfuric acid Solvents: Ethanol
2.2 Solvents: Water
2.3 Solvents: Ethyl acetate
3.1 Reagents: Chlorotrimethylsilane ,  Triethylamine Solvents: Chloroform
3.2 -
3.3 Reagents: Hydrochloric acid Solvents: Water
3.4 Solvents: Dichloromethane
Reference
Synthesis of [R-(R*,S*)]-[(2-methyl-1-propionyloxypropoxy)-(4-phenylbutyl)phosphinyl]acetic acid, a key intermediate for fosinopril
Yang, Cui-Fen; et al, Zhongguo Yiyao Gongye Zazhi, 2000, 31(6), 279-281

Production Method 3

5437-45-6 5437-45-6
86552-32-1 86552-32-1
87460-09-1 87460-09-1
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  4-Methylmorpholine ,  Triethylamine Solvents: Chlorobenzene
Reference
Manufacture of [hydroxy(4-phenylbutyl)phosphinyl]acetic acid esters
, Japan, , ,

Production Method 4

5437-45-6 5437-45-6
86552-32-1 86552-32-1
87460-09-1 87460-09-1
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Triethylamine Solvents: Chloroform
1.2 -
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Solvents: Dichloromethane
Reference
Synthesis of [R-(R*,S*)]-[(2-methyl-1-propionyloxypropoxy)-(4-phenylbutyl)phosphinyl]acetic acid, a key intermediate for fosinopril
Yang, Cui-Fen; et al, Zhongguo Yiyao Gongye Zazhi, 2000, 31(6), 279-281

Benzyl Hydroxy(4-phenylbutyl)phosphinoacetate Raw materials

Benzyl Hydroxy(4-phenylbutyl)phosphinoacetate Preparation Products

Benzyl Hydroxy(4-phenylbutyl)phosphinoacetate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:87460-09-1)[羟基(4-苯丁基)氧膦基]乙酸苄酯
Order Number:LE25838153
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:49
Price ($):discuss personally
Email:18501500038@163.com

Benzyl Hydroxy(4-phenylbutyl)phosphinoacetate Related Literature

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87460-09-1 (Benzyl Hydroxy(4-phenylbutyl)phosphinoacetate) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:87460-09-1)[羟基(4-苯丁基)氧膦基]乙酸苄酯
LE25838153
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email